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Compound of Interest

Compound Name: 2-Morpholin-4-yl-propylamine

CAS No.: 1005-04-5

Cat. No.: B173189

Get Quote

CAS: 1005-04-5 | Formula: C

H

N

O | MW: 144.21 g/mol [1][2]

Part 1: Executive Summary & Strategic Analysis[1]
2-Morpholin-4-yl-propylamine (also known as 2-morpholinopropylamine) is a vicinal diamine

derivative characterized by a branched propyl backbone where the morpholine ring is attached

at the secondary carbon (C2) and the primary amine resides at the terminal carbon (C1).[1]

Critical Isomer Distinction: Researchers must distinguish this target from its linear isomer, 3-

morpholinopropylamine (CAS 123-00-2), which is a common commodity chemical.[1][2] The 2-

isomer is structurally distinct, possessing a chiral center at C2, and is frequently utilized as a

specialized intermediate in the synthesis of kinase inhibitors (e.g., modifying the solubility

profile of quinoline scaffolds) and complex curing agents.[2]
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Synthesis Strategy: The Strecker Protocol To achieve the specific regiochemistry (Morpholine

at C2, Amine at C1), the Strecker Synthesis followed by Nitrile Reduction is the most robust

and atom-economical route.[2] Alternative methods, such as the ring-opening of 2-

methylaziridine or Michael addition to 2-nitropropene, often favor the inverse regioisomer (1-

morpholino-2-aminopropane) due to steric control or electronic bias.[1][2]

The chosen protocol proceeds in two phases:

Condensation/Addition: Reaction of acetaldehyde, morpholine, and a cyanide source to form

2-morpholinopropanenitrile.[1][2]

Reduction: Conversion of the nitrile group to a primary amine using Lithium Aluminum

Hydride (LiAlH

) or catalytic hydrogenation.[1]

Part 2: Reaction Pathway Visualization[1]
The following diagram illustrates the chemical flow, ensuring regiochemical fidelity.
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Figure 1: Reaction flow for the regioselective synthesis of 2-morpholin-4-yl-propylamine via

the Strecker route.[1][2][3]

Part 3: Detailed Experimental Protocol
Phase 1: Synthesis of 2-Morpholinopropanenitrile
This step establishes the carbon skeleton and the C2-nitrogen bond.[1]

Reagents:

Acetaldehyde (1.0 equiv) - Freshly distilled to remove paraldehyde.[1][2]

Morpholine (1.1 equiv).[1]

Trimethylsilyl cyanide (TMSCN) (1.1 equiv) - Preferred for lab scale over KCN for safety

and solubility.[1][2]

Catalyst: Scandium triflate [Sc(OTf)

] (1 mol%) or simple Iodine (5 mol%) can accelerate the reaction, though it proceeds
uncatalyzed in methanol.[1][2]

Solvent: Methanol or Acetonitrile (anhydrous).[1]

Procedure:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, dropping

funnel, and nitrogen inlet.

Imine Formation: Charge the flask with Morpholine (1.1 equiv) and solvent.[1] Cool to 0°C.

Add Acetaldehyde (1.0 equiv) dropwise over 20 minutes. Note: The reaction is exothermic;

control temperature to prevent acetaldehyde evaporation.[1] Stir for 30 minutes at 0°C to

form the in situ hemiaminal/imine species.

Cyanation: Add TMSCN (1.1 equiv) dropwise.[1] If using a catalyst (e.g., Iodine), add it

prior to TMSCN.[2]
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Reaction: Allow the mixture to warm to room temperature and stir for 3–6 hours. Monitor

by TLC (SiO

, EtOAc/Hexane) or GC-MS.[1][2] The nitrile intermediate is often stable enough to be
observed.[1]

Workup: Quench with saturated aqueous NaHCO

. Extract with Ethyl Acetate (3x).[1] Wash combined organics with brine, dry over Na

SO

, and concentrate in vacuo.

Purification: The crude

-aminonitrile is usually sufficiently pure (>90%) for the next step.[1] If necessary, purify via
vacuum distillation (caution: thermal instability) or rapid column chromatography on neutral
alumina (silica may cause hydrolysis).[2]

Phase 2: Reduction to 2-Morpholin-4-yl-propylamine
This step converts the nitrile to the primary amine.[1]

Reagents:

Lithium Aluminum Hydride (LiAlH

) (2.0 - 2.5 equiv) - Pellets or powder.[1][2]

Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether.[1]

Procedure:

Setup: Use a thoroughly dried 2-neck flask with a reflux condenser and nitrogen

atmosphere.

Slurry Preparation: Suspend LiAlH

in anhydrous THF at 0°C.
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Addition: Dissolve the 2-morpholinopropanenitrile from Phase 1 in dry THF. Add this

solution dropwise to the LiAlH

suspension. Caution: Vigorous hydrogen evolution.

Reflux: Once addition is complete, warm to room temperature, then heat to reflux for 4–12

hours to ensure complete reduction of the triple bond.

Fieser Quench (Critical): Cool to 0°C. For every

grams of LiAlH

used, add carefully in sequence:

mL water.[1]

mL 15% NaOH solution.[1]

mL water.[1]

Isolation: Stir the resulting granular precipitate for 30 minutes. Filter through a celite pad.

[1] Wash the pad with THF.[1]

Final Purification: Concentrate the filtrate. The residue is the target amine. Purify by

vacuum distillation to obtain a clear, colorless liquid.[2]

Part 4: Technical Data & Validation
Product Specifications (CAS 1005-04-5)
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Property Value / Description Note

Appearance Colorless to pale yellow liquid
Oxidizes slightly upon air

exposure.[1]

Molecular Weight 144.21 g/mol

Boiling Point ~80–85°C at 10 mmHg
Estimated.[1] Lower than linear

isomer (224°C atm).[1]

Density ~0.96 g/mL
Typical for morpholine

alkylamines.[1]

Solubility
Miscible in water, alcohols,

DCM

Highly polar due to diamine

character.[2]

Storage Under Nitrogen, 2–8°C
Hygroscopic and air-sensitive.

[1][2]

Troubleshooting & Causality

Issue: Low Yield in Phase 1.

Cause: Volatility of acetaldehyde or hydrolysis of the imine.

Fix: Ensure anhydrous conditions and maintain 0°C during initial mixing. Use a slight

excess of morpholine.[1]

Issue: Incomplete Reduction (Phase 2).

Cause: Old LiAlH

or insufficient reflux time.[1]

Fix: Use fresh reductant.[1] Ensure the reaction mixture turns from grey to white/fluffy

during the quench (indicating aluminum salts formation).

Issue: Regioisomer Contamination.

Cause: If using alternative routes (e.g., aziridine opening), C1 attack dominates.[2]
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Validation: Verify by NMR.[1] The target (2-isomer) will show a doublet for the terminal

methyl group (

1.0 ppm) coupled to the methine proton.[1][2] The linear isomer (3-morpholino) shows no
such doublet (only triplets/multiplets).[1][2]

Part 5: Safety & Handling (E-E-A-T)
Cyanide Hazard (Phase 1): Even when using TMSCN, the reaction generates cyanide species.

[2]

Engineering Controls: All operations must be performed in a functioning fume hood.

PPE: Double nitrile gloves, chemical splash goggles, and a lab coat.

Emergency: Keep a Cyanide Antidote Kit available. Treat all aqueous waste from Phase 1

with bleach (sodium hypochlorite) at pH > 10 to destroy residual cyanide before disposal.[1]

Pyrophoric Hazard (Phase 2): LiAlH

reacts violently with water and moisture.[1]

Quenching: Never add water directly to a hot reaction.[1] Cool to 0°C first. Use the Fieser

method described above to create filterable salts rather than a slimy emulsion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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